Cas no 2097995-87-2 (2-{[(1H-1,2,3-triazol-4-yl)methyl]amino}acetic acid)

2-{[(1H-1,2,3-triazol-4-yl)methyl]amino}acetic acid is a heterocyclic compound featuring a 1,2,3-triazole moiety linked to an aminoacetic acid backbone. This structure imparts versatility in coordination chemistry and potential applications in medicinal chemistry, particularly as a ligand or building block for bioactive molecules. The triazole group enhances stability and offers sites for further functionalization, while the carboxylic acid moiety provides reactivity for conjugation or metal chelation. Its balanced polarity ensures moderate solubility in both aqueous and organic solvents, facilitating diverse synthetic applications. The compound is of interest in drug discovery, material science, and catalysis due to its unique structural and electronic properties.

2-{[(1H-1,2,3-triazol-4-yl)methyl]amino}acetic acid structure

2097995-87-2 structure

Product Name:2-{[(1H-1,2,3-triazol-4-yl)methyl]amino}acetic acid

CAS No:2097995-87-2

MF:C₅H₈N₄O₂

MW:156.14262008667

CID:6323476

PubChem ID:121207344

Update Time:2025-10-20

2-{[(1H-1,2,3-triazol-4-yl)methyl]amino}acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-{[(1H-1,2,3-triazol-4-yl)methyl]amino}acetic acid
- 2097995-87-2
- EN300-6337291
- Inchi： 1S/C5H8N4O2/c10-5(11)3-6-1-4-2-7-9-8-4/h2,6H,1,3H2,(H,10,11)(H,7,8,9)
- InChI Key： SHWPJRZDVGXNJV-UHFFFAOYSA-N
- SMILES： OC(CNCC1C=NNN=1)=O

Computed Properties

Exact Mass: 156.06472551g/mol
Monoisotopic Mass: 156.06472551g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -3.7
Topological Polar Surface Area: 90.9Å²

2-{[(1H-1,2,3-triazol-4-yl)methyl]amino}acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-6337291-0.05g	2-{[(1H-1,2,3-triazol-4-yl)methyl]amino}acetic acid	2097995-87-2	0.05g	$732.0	2023-05-23
Enamine	EN300-6337291-0.1g	2-{[(1H-1,2,3-triazol-4-yl)methyl]amino}acetic acid	2097995-87-2	0.1g	$767.0	2023-05-23
Enamine	EN300-6337291-0.25g	2-{[(1H-1,2,3-triazol-4-yl)methyl]amino}acetic acid	2097995-87-2	0.25g	$801.0	2023-05-23
Enamine	EN300-6337291-0.5g	2-{[(1H-1,2,3-triazol-4-yl)methyl]amino}acetic acid	2097995-87-2	0.5g	$836.0	2023-05-23
Enamine	EN300-6337291-1.0g	2-{[(1H-1,2,3-triazol-4-yl)methyl]amino}acetic acid	2097995-87-2	1g	$871.0	2023-05-23
Enamine	EN300-6337291-2.5g	2-{[(1H-1,2,3-triazol-4-yl)methyl]amino}acetic acid	2097995-87-2	2.5g	$1707.0	2023-05-23
Enamine	EN300-6337291-5.0g	2-{[(1H-1,2,3-triazol-4-yl)methyl]amino}acetic acid	2097995-87-2	5g	$2525.0	2023-05-23
Enamine	EN300-6337291-10.0g	2-{[(1H-1,2,3-triazol-4-yl)methyl]amino}acetic acid	2097995-87-2	10g	$3746.0	2023-05-23

2-{[(1H-1,2,3-triazol-4-yl)methyl]amino}acetic acid Related Literature

1. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
3. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
4. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Additional information on 2-{[(1H-1,2,3-triazol-4-yl)methyl]amino}acetic acid

Comprehensive Overview of 2-{[(1H-1,2,3-triazol-4-yl)methyl]amino}acetic acid (CAS No. 2097995-87-2): Properties, Applications, and Innovations

The compound 2-{[(1H-1,2,3-triazol-4-yl)methyl]amino}acetic acid (CAS No. 2097995-87-2) is a triazole-derived organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1,2,3-triazole ring linked to an acetic acid moiety via a methylene bridge, makes it a versatile building block for drug discovery and material science. Researchers are increasingly exploring its potential in click chemistry applications, owing to its compatibility with Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of modern synthetic methodologies.

In recent years, the demand for triazole-containing compounds like 2-{[(1H-1,2,3-triazol-4-yl)methyl]amino}acetic acid has surged due to their role in designing bioactive molecules. The 1,2,3-triazole ring is known for its metabolic stability and hydrogen-bonding capabilities, which enhance binding affinity in drug-target interactions. This compound is particularly relevant in the development of antimicrobial agents and enzyme inhibitors, aligning with global efforts to combat antibiotic resistance—a pressing issue highlighted by the WHO. Its CAS No. 2097995-87-2 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

From a synthetic perspective, 2-{[(1H-1,2,3-triazol-4-yl)methyl]amino}acetic acid serves as a key intermediate for peptide mimetics and bioconjugation. Its carboxylic acid group allows for facile derivatization, enabling the creation of prodrugs or targeted delivery systems. Innovations in green chemistry have also explored its synthesis under solvent-free conditions, addressing sustainability concerns—a topic trending in AI-driven research platforms like Google Scholar and PubMed.

The physicochemical properties of CAS No. 2097995-87-2 further underscore its utility. With a balanced logP and aqueous solubility, this compound is amenable to formulation optimization, a critical factor in drug development. Analytical techniques such as HPLC and NMR are commonly employed to characterize its purity, a subject of frequent queries in chemical forums and Q&A platforms like ResearchGate.

Beyond pharmaceuticals, 2-{[(1H-1,2,3-triazol-4-yl)methyl]amino}acetic acid finds niche applications in material science, particularly in designing smart polymers and biocompatible coatings. Its ability to form stable metal-organic frameworks (MOFs) has sparked interest in catalysis and sensor technology, areas dominating nanotechnology discussions. As industries pivot toward sustainable materials, this compound’s role in biodegradable composites is being actively investigated.

In conclusion, 2-{[(1H-1,2,3-triazol-4-yl)methyl]amino}acetic acid (CAS No. 2097995-87-2) exemplifies the convergence of chemical innovation and practical applications. Its relevance to drug discovery, green synthesis, and advanced materials ensures its prominence in both academic and industrial research, making it a staple in high-impact journals and patent filings worldwide.